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Compound of Interest

Compound Name: 3-(4-Phenylphenoxy)butan-2-one

Cat. No.: B1273265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-

(biphenyl-4-yloxy)butan-2-one, including its IUPAC name, synonyms, chemical properties, and

a detailed experimental protocol for its synthesis.

Chemical Identity and Synonyms
The compound with the structure 3-(4-Phenylphenoxy)butan-2-one is systematically named

according to IUPAC nomenclature.

Table 1: IUPAC Name and Synonyms

Identifier Type Identifier

IUPAC Name 3-(biphenyl-4-yloxy)butan-2-one

CAS Number 28089-74-9

Synonym 3-([1,1′-Biphenyl]-4-yloxy)-2-butanone[1]

Physicochemical Properties
A summary of the key physicochemical properties of 3-(biphenyl-4-yloxy)butan-2-one is

presented below. Currently, experimental data for properties such as melting and boiling points
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are not readily available in the public domain.

Table 2: Physicochemical Data of 3-(biphenyl-4-yloxy)butan-2-one

Property Value Source

Molecular Formula C₁₆H₁₆O₂ [1]

Molecular Weight 240.30 g/mol [1]

Physical Form Solid [1]

Experimental Protocol: Synthesis
The synthesis of 3-(biphenyl-4-yloxy)butan-2-one can be achieved via a Williamson ether

synthesis. This method involves the reaction of 4-hydroxybiphenyl with 3-bromobutan-2-one in

the presence of a base.

Reaction Scheme:

Product

4-Hydroxybiphenyl

3-(biphenyl-4-yloxy)butan-2-one

3-Bromobutan-2-one

Base (e.g., K₂CO₃)

Solvent (e.g., Acetone)
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Figure 1: General reaction scheme for the synthesis of 3-(biphenyl-4-yloxy)butan-2-one.
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Materials:

4-Hydroxybiphenyl

3-Bromobutan-2-one

Potassium carbonate (K₂CO₃), anhydrous

Acetone, anhydrous

Dichloromethane (CH₂Cl₂)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4-hydroxybiphenyl (1.0 equivalent) and anhydrous potassium carbonate (1.5

equivalents).

Solvent Addition: Add anhydrous acetone to the flask to create a stirrable suspension.
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Addition of Alkyl Halide: To the stirring suspension, add 3-bromobutan-2-one (1.1

equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

After the reaction is complete, cool the mixture to room temperature and filter to remove

the potassium carbonate.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

acetone.

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

3-(biphenyl-4-yloxy)butan-2-one.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the logical workflow for the synthesis and characterization of

3-(biphenyl-4-yloxy)butan-2-one.
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Figure 2: Workflow for the synthesis and characterization of the target compound.

Disclaimer: The experimental protocol provided is a general guideline based on the Williamson

ether synthesis. Researchers should adapt the procedure as necessary and conduct all

experiments with appropriate safety precautions in a certified laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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